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Compound of Interest

Compound Name: (+)-7"-Methoxylariciresinol

Cat. No.: B12380351

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Despite a comprehensive literature search, the primary scientific publication
detailing the initial isolation, characterization, and specific biological activities of (+)-7'-
Methoxylariciresinol could not be located. While it is known to be a lignan glucoside isolated
from Cyclea racemosa, specific quantitative data (e.g., IC50 values), detailed experimental
protocols for its isolation and synthesis, and defined signaling pathways are not available in the
public domain. This guide, therefore, provides a broader overview of lignans, the phytochemical
landscape of the Cyclea genus, and general methodologies applicable to the study of such
compounds, to serve as a foundational resource.

Introduction to Lighans and the Cyclea Genus

Lignans are a large group of polyphenolic compounds derived from the oxidative dimerization
of two phenylpropanoid units. They are widely distributed in the plant kingdom and are known
to possess a range of biological activities, including anticancer, antioxidant, and anti-
inflammatory properties. The structural diversity of lignans contributes to their varied
pharmacological effects.

The genus Cyclea, belonging to the family Menispermaceae, is a source of various bioactive
compounds. Phytochemical investigations of this genus have predominantly focused on
alkaloids, with numerous studies reporting the isolation and characterization of compounds with
anti-inflammatory, cytotoxic, and other pharmacological activities. While the presence of lignans
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like (+)-7'-Methoxylariciresinol in Cyclea racemosa has been noted in chemical databases,
detailed studies on these specific constituents are scarce.

Chemical Properties of (+)-7'-Methoxylariciresinol

Based on available information, the key chemical properties of (+)-7'-Methoxylariciresinol are
summarized below.

Property Value

Compound Name (+)-7'-Methoxylariciresinol
Compound Type Lignan Glucoside

Source Cyclea racemosa

CAS Number 1426550-86-8

Molecular Formula C21H2607

Molecular Weight 390.43 g/mol

Potential Biological Activities (Inferred from Related
Compounds)

While specific biological activity data for (+)-7'-Methoxylariciresinol is unavailable, the
broader class of lignans has been extensively studied. This allows for inferences about its
potential therapeutic applications.
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Biological Activity

Description of Lignan
Activity

Potential Relevance for
Research

Anticancer

Many lignans exhibit cytotoxic
effects against various cancer
cell lines. They can induce
apoptosis, inhibit cell
proliferation, and interfere with

tumor angiogenesis.

Investigation of the cytotoxic
and antiproliferative effects of
(+)-7'-Methoxylariciresinol
against a panel of cancer cell
lines would be a primary area
of interest.

Anti-inflammatory

Lignans have been shown to
modulate inflammatory
pathways by inhibiting the
production of pro-inflammatory
cytokines and enzymes such
as cyclooxygenase (COX) and

lipoxygenase (LOX).

Studies on the ability of (+)-7'-
Methoxylariciresinol to
suppress inflammatory
responses in cellular and
animal models of inflammation

are warranted.

Antioxidant

The phenolic nature of lignans
imparts them with potent
antioxidant properties, allowing
them to scavenge free radicals
and protect against oxidative

stress.

Evaluation of the antioxidant
capacity of (+)-7'-
Methoxylariciresinol through
various in vitro assays would
be a valuable initial screening

step.

Methodologies for Lighan Research

The following sections outline general experimental protocols that are typically employed in the
study of novel lignans. These methodologies can serve as a template for the investigation of
(+)-7'-Methoxylariciresinol.

Isolation and Purification of Lighans from Plant Material

A general workflow for the isolation and purification of lignans from a plant source like Cyclea
racemosa is depicted below.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (+)-7'-
Methoxylariciresinol and Related Lignans]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380351#7-methoxylariciresinol-literature-review-
and-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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